Cas no 861206-08-8 (2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)

• Product Name: 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• CAS No: 861206-08-8
• MF: C₁₄H₁₃Br₂N
• MW: 355.067722082138
• CID: 6783340
• PubChem ID: 3682679
• Update Time: 2025-11-07

2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-6H,7H,8H,9H,10H-cyclohepta[b]quinoline
• AKOS005084073
• 861206-08-8
• 1W-0850
• 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline

• Inchi： 1S/C14H13Br2N/c15-11-7-10-6-9-4-2-1-3-5-13(9)17-14(10)12(16)8-11/h6-8H,1-5H2
• InChI Key： ZIURRAQTWCLYBE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C1C(=C2)CCCCC1)Br

Computed Properties

• Exact Mass: 354.93943g/mol
• Monoisotopic Mass: 352.94147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline

Introduction to 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS No. 861206-08-8)

2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS No. 861206-08-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of tetrahydrocycloheptaquinolines, which are known for their diverse biological activities and structural complexity.

The molecular structure of 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline is characterized by a cycloheptaquinoline core with two bromine substituents at the 2 and 4 positions. The presence of these bromine atoms imparts unique chemical properties and reactivity patterns to the molecule, making it a valuable compound for both academic research and industrial applications.

Recent studies have explored the synthetic routes to 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline, highlighting the importance of precise control over the bromination process. One notable method involves the use of selective bromination reagents and catalysts to achieve high yields and purity levels. These synthetic advancements have paved the way for further investigations into the compound's potential as a building block in the synthesis of more complex molecules.

In the realm of pharmacology, 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline has shown promise in several areas. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, it has been found to exhibit moderate inhibitory activity against certain kinases and proteases, which are key targets in the development of therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's structural similarity to known bioactive molecules has led researchers to investigate its potential as a lead compound for drug discovery. Computational studies using molecular docking and dynamics simulations have provided insights into its binding interactions with target proteins, suggesting that it could serve as a template for designing more potent and selective inhibitors.

The physicochemical properties of 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline have also been extensively studied. Its solubility in various solvents and its stability under different conditions are crucial factors that influence its utility in both laboratory settings and industrial processes. Researchers have reported that the compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based reactions and assays.

Environmental considerations are another important aspect of research involving 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline. Studies have evaluated its biodegradability and potential environmental impact to ensure that its use is sustainable and safe. Initial findings suggest that the compound is relatively stable but can be broken down by microbial processes under certain conditions.

In conclusion, 2,4-dibromo-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline (CAS No. 861206-08-8) is a multifaceted compound with significant potential in both fundamental research and applied chemistry. Its unique structure and properties make it an attractive candidate for further exploration in areas such as enzyme inhibition, drug discovery, and materials science. As research continues to advance our understanding of this compound's behavior and applications, it is likely to play an increasingly important role in the development of new technologies and therapeutic strategies.